Cas no 6155-37-9 (Rhein Methylate)

• Product Name: Rhein Methylate
• CAS No: 6155-37-9
• MF: C₁₆H₁₀O₆
• MW: 298.247004985809
• CID: 2067840
• Update Time: 2025-11-07

Rhein Methylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dihydroxy-anthraquinone-3-carboxylic acid methyl ester
• 4,5-Dihydroxy-9,10-dioxo-9,10-dihydro-anthracen-2-carbonsaeure-methylester
• 4,5-dihydroxy-9,10-dioxo-9,10-dihydro-anthracene-2-carboxylic acid methyl ester
• Rhein methyl ester
• Rheinmethylester
• Rhein Methylate

• Inchi： 1S/C16H10O6/c1-22-16(21)7-5-9-13(11(18)6-7)15(20)12-8(14(9)19)3-2-4-10(12)17/h2-6,17-18H,1H3
• InChI Key： SGDMEGYCHABPCQ-UHFFFAOYSA-N
• SMILES： C1=C2C(C(=O)C3=C(C2=O)C=CC=C3O)=C(O)C=C1C(OC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenecarboxylic acids and derivatives Anthracenecarboxylic acids

Additional information on Rhein Methylate

Comprehensive Guide to Rhein Methylate (CAS No. 6155-37-9): Properties, Applications, and Industry Insights

Rhein Methylate (CAS No. 6155-37-9), a derivative of rhein, is a bioactive compound gaining traction in pharmaceutical, cosmetic, and nutraceutical industries. Known for its anti-inflammatory and antioxidant properties, this methyl ester form of rhein offers enhanced stability and bioavailability compared to its parent molecule. Researchers and manufacturers are increasingly exploring its potential in skincare formulations, joint health supplements, and metabolic disorder management, aligning with growing consumer demand for natural and science-backed ingredients.

The chemical structure of Rhein Methylate features a methyl group substitution, which improves its lipophilicity and cellular absorption. With a molecular formula of C₁₆H₁₂O₆ and a molar mass of 300.26 g/mol, it exhibits distinct UV absorption characteristics at 254 nm and 430 nm—a critical feature for analytical identification. Recent studies highlight its tyrosinase inhibition activity, making it a promising candidate for brightening serums and hyperpigmentation treatments, topics currently trending in dermatological forums.

In pharmaceutical applications, 6155-37-9 demonstrates chondroprotective effects by modulating MMP-13 expression, addressing frequent Google searches like "natural solutions for osteoarthritis." Its ability to regulate NF-κB signaling pathways also positions it as a subject of interest for immune modulation research, particularly in post-pandemic wellness trends. Manufacturers are optimizing microencapsulation techniques to overcome its pH-sensitive degradation—a frequent challenge discussed in formulation science communities.

The cosmetic industry leverages Rhein Methylate in anti-aging creams due to its collagenesis stimulation and ROS scavenging capacity. Formulators often pair it with hyaluronic acid or niacinamide—ingredients dominating "skincare routine 2024" searches—to create synergistic effects. Analytical methods like HPLC-ESI-MS (commonly queried by quality control professionals) confirm its purity levels exceeding 98% in commercial batches, meeting stringent ISO 22716 standards for cosmetic ingredients.

Emerging applications include its use in gut-microbiota modulators, responding to rising interest in "probiotic-activator compounds." In vitro studies show 6155-37-9 selectively promotes Bifidobacterium growth while inhibiting Clostridium perfringens—a dual action documented in recent Nature Microbiology publications. This aligns with Google's "Year in Search" data showing 140% growth in "microbiome health" queries since 2022.

Quality specifications for Rhein Methylate require residual solvent levels below 500 ppm (per ICH Q3C guidelines) and heavy metal content under 10 μg/g—parameters frequently cross-referenced in FDA GRAS submissions. Storage recommendations emphasize protection from UV light degradation in amber glass containers at 2-8°C, a detail often overlooked in material safety datasheets but critical for cold chain logistics professionals.

Market analysts project 7.8% CAGR growth for rhein derivatives through 2028, driven by clean beauty movements and personalized nutrition trends. Patent analysis reveals 23 new filings involving 6155-37-9 in 2023 alone, particularly for transdermal delivery systems and enteric-coated supplements—technologies repeatedly appearing in "future of nutraceuticals" webinars.

Environmental impact assessments confirm Rhein Methylate's biodegradability (>60% in 28 days per OECD 301B), addressing ESG concerns in chemical procurement. This data supports its inclusion in green chemistry initiatives, a priority for 78% of cosmetic chemists according to 2023 industry surveys. Sustainable production methods using enzymatic methylation now achieve 92% atom economy—a breakthrough frequently cited in ACS Sustainable Chemistry publications.

For researchers investigating structure-activity relationships, the compound's methoxy group positioning proves crucial for PPARγ receptor binding—a hot topic in diabetes research forums. Computational modeling suggests additional therapeutic potential in non-alcoholic fatty liver disease (NAFLD), matching rising health search volumes (+210% YoY). Current clinical trials (NCT0543283) are evaluating its bioavailability enhancement through phospholipid complexation, a technique gaining attention in "next-gen nutraceuticals" discussions.

In analytical testing, 6155-37-9 shows excellent compatibility with UPLC-PDA methods (runtime <5 minutes), satisfying the industry's need for high-throughput screening. Reference standards are traceable to USP grade materials, with characteristic IR peaks at 1720 cm^-1 (ester C=O) and 1605 cm^-1 (aromatic C=C)—spectral data heavily requested in lab technician forums. These technical attributes make Rhein Methylate a reliable marker compound for herbal authentication protocols.